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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the physicochemical
properties, handling considerations, and synthetic applications of 4-aminocyclohexanone in
its hydrochloride and free base forms. This document is intended to assist researchers and
drug development professionals in selecting the appropriate form of this versatile intermediate

for their specific applications.

Core Physicochemical Properties

The selection between the hydrochloride salt and the free base of 4-aminocyclohexanone
often depends on the specific requirements of a chemical reaction or formulation, such as
solubility, stability, and handling characteristics. The following tables summarize the key
quantitative data for each form.

Table 1: General and Physical Properties
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Property

4-Aminocyclohexanone
Hydrochloride

4-Aminocyclohexanone
(Free Base)

CAS Number

675112-40-0[1]

87976-86-1[2][3]

Molecular Formula

CeH12CINOJ[1]

CeH11NOJ[2][3]

Molecular Weight 149.62 g/mol [4][5] 113.16 g/mol [2]
White crystals or crystalline )
Appearance Solid
powder[1]
Melting Point 205 °C (with decomposition)[1] = Not experimentally reported
Boiling Point Not applicable 199.2 + 33.0 °CJ[3]
Density Not available 1.023 + 0.06 g/cm3[3]

Table 2: Solubility and Chemical Properties

Property

4-Aminocyclohexanone
Hydrochloride

4-Aminocyclohexanone
(Free Base)

Solubility in Water

Soluble[1]

Slightly soluble

Solubility in Organic Solvents

Poorly soluble[1]

Soluble in alcohol[6]

pKa Not available 9.63 + 0.20 (Predicted)[3]
Hygroscopic; sensitive to air o ]
. More stable in its solid form,
- and moisture.[1] Should be ]
Stability but the amino group can be

stored under an inert

atmosphere.

reactive.

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of both forms of 4-

aminocyclohexanone.

4-Aminocyclohexanone Hydrochloride:
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e Handling: Due to its irritating properties, appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a dust respirator, should be worn.[1] Handling should
be carried out in a well-ventilated area.[1]

o Storage: As the compound is hygroscopic and prone to oxidation, it should be stored in a
tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry
place.[1]

4-Aminocyclohexanone Free Base:

o Handling: Standard laboratory precautions for handling solid organic compounds should be
followed, including the use of PPE.

o Storage: Store in a well-closed container in a cool and dry place to prevent degradation.

Experimental Protocols: Enzymatic Synthesis of 4-
Aminocyclohexanol

4-Aminocyclohexanone is a key intermediate in the synthesis of valuable pharmaceutical
building blocks like 4-aminocyclohexanol. A highly efficient and stereoselective method to
produce cis- and trans-4-aminocyclohexanol is through a one-pot enzymatic cascade reaction
starting from 1,4-cyclohexanedione.[7][8][9][10]

Objective: To synthesize cis- or trans-4-aminocyclohexanol via a one-pot reaction using a
ketoreductase (KRED) and an amine transaminase (ATA).

Materials:

1,4-Cyclohexanedione

Ketoreductase (e.g., from Lactobacillus kefir, LK-KRED)

Amine Transaminase (stereocomplementary variants for cis or trans product)

Nicotinamide adenine dinucleotide phosphate (NADP*)

Isopropanol
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o Potassium phosphate buffer

e Magnesium chloride (MgClz2)

 |sopropylamine

o Pyridoxal 5'-phosphate (PLP)

e Dimethyl sulfoxide (DMSO)

Procedure:

o Areaction vessel is charged with a potassium phosphate buffer (e.g., 100 mM, pH 7.5).
» To the buffer, add 1,4-cyclohexanedione to a final concentration of 50 mM.

e Add the cofactors and reagents: NADP* (1 mM), MgClz (1 mM), isopropylamine (500 mM),
PLP (1 mM), and isopropanol (0.76% v/v). DMSO (2% v/v) can be included to aid in
substrate solubility.

e The enzymatic cascade is initiated by the addition of the cell lysates containing the
ketoreductase (e.g., LK-KRED at 0.2 mg/mL) and the desired amine transaminase (e.g.,
ATA-200 at 2 mg/mL).

e The reaction mixture is stirred at a controlled temperature (e.g., 30°C) for a specified period
(e.g., 48 hours).

e The reaction progress and product formation can be monitored by analytical techniques such
as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

» Upon completion, the product, 4-aminocyclohexanol, can be isolated and purified. Acommon
method involves conversion to the hydrochloride salt for easier crystallization and
purification.

Visualizations

The following diagrams illustrate key logical and experimental workflows related to 4-
aminocyclohexanone.
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Caption: Comparison of Hydrochloride vs. Free Base Properties.
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4-Hydroxycyclohexanone
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(Amine Transaminase - ATA)

End Product:
cis/trans-4-Aminocyclohexanol
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Caption: Enzymatic Synthesis of 4-Aminocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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